Cas no 20993-60-6 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-phenylaziridine
- 2-Phenyl-3-methylaziridin
- AC1L6DU9
- AC1Q1HOA
- AGN-PC-005JSK
- Aziridine, 2-methyl-3-phenyl-
- CTK5E4726
- Methyl-3-phenylaziridine, 2-
- NSC101290
- trans-2-Methyl-3-phenylaziridine
- trans-2-Phenyl-3-methyl-aziridin
- trans-2-Phenyl-3-methylaziridine
- NSC-524925
- NWAQGFVFBBSDAV-UHFFFAOYSA-N
- 20993-60-6
- SCHEMBL1071225
- UNII-VHJ2SLT9R3
- EN300-7638626
- DS-004244
- NSC-101290
- 7763-71-5
- AKOS006352506
- VHJ2SLT9R3
- DTXSID20295335
- 3-Methyl-2-phenylaziridine
- 2-Methyl-3-phenylaziridine #
- NSC524925
- 2-Methyl-3-phenyl-aziridine
-
-
- Inchi: 1S/C9H11N/c1-7-9(10-7)8-5-3-2-4-6-8/h2-7,9-10H,1H3
- InChI Key: NWAQGFVFBBSDAV-UHFFFAOYSA-N
- SMILES: N1C(C)C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 133.08923
- Monoisotopic Mass: 133.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 21.9Ų
Experimental Properties
- PSA: 21.94
- LogP: 2.04820
Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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